![molecular formula C23H30N4O2 B2819011 N-cycloheptyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide CAS No. 1251621-87-0](/img/structure/B2819011.png)
N-cycloheptyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
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Description
“N-cycloheptyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide” is a compound that falls under the category of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives has been studied extensively. In one study, 13 analogs of the original NCGC2955 hit were synthesized and tested in vitro . The analogs with no activity against the CMV-luciferase at 10 µM and 30 µM were removed from further analysis . The piperidine-4-carboxamide scaffold was studied in detail in cell-based assays .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Mechanism of Action
While the specific mechanism of action for “N-cycloheptyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide” is not mentioned in the sources, it’s worth noting that most approved drugs for human cytomegalovirus (CMV) target and inhibit the CMV DNA polymerase . Additional agents with distinct mechanisms of action are needed for the treatment and prevention of CMV .
Future Directions
The future directions for “N-cycloheptyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide” and similar compounds could involve further exploration of their potential therapeutic applications. There is an urgent need for new and effective anti-TB drugs , and piperidine derivatives could potentially meet this need.
Properties
IUPAC Name |
N-cycloheptyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O2/c28-23(26-19-8-4-1-2-5-9-19)18-12-14-27(15-13-18)21-16-22(25-17-24-21)29-20-10-6-3-7-11-20/h3,6-7,10-11,16-19H,1-2,4-5,8-9,12-15H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVRFQSMMRKCMQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2CCN(CC2)C3=CC(=NC=N3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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